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Compound of Interest

Compound Name: 1,1-Dichloro-1-fluoroethane

Cat. No.: B156305

Essential Safety and Handling Guide for 1,1-
Dichloro-1-fluoroethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
1,1-Dichloro-1-fluoroethane (HCFC-141b). Adherence to these procedures is critical for
ensuring laboratory safety and minimizing occupational exposure.

l. Understanding the Hazards

1,1-Dichloro-1-fluoroethane is a colorless, volatile liquid with a faint ethereal odor.[1] While it
has a low order of acute toxicity, it presents several hazards that require stringent control
measures.[2] The vapor is heavier than air and can accumulate in low-lying areas, potentially
leading to oxygen deficiency.[3]

Primary Hazards Include:

 Inhalation: High concentrations can cause central nervous system effects, including
drowsiness, confusion, and unconsciousness.[3] It may also lead to cardiac sensitization to
adrenaline, potentially causing arrhythmias.[1][4]

o Eye Contact: The substance is mildly irritating to the eyes, causing redness and pain.[3][4]
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o Skin Contact: May cause redness and pain upon contact.[3]

o Fire and Explosion: Gives off irritating or toxic fumes (such as hydrogen chloride, hydrogen

fluoride, and phosgene) in a fire.[3] Contact with hot surfaces can also lead to

decomposition.[3]

Il. Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to safe handling. The following table

summarizes the recommended PPE for various tasks.

Eye/Face _ Respiratory Protective
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Glove Selection: While specific breakthrough time data for 1,1-Dichloro-1-fluoroethane is not

readily available in public literature, it is crucial to select gloves made of materials resistant to
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chlorinated solvents. Always consult the glove manufacturer's compatibility data for specific

recommendations. General guidance suggests that materials like Viton®, or multi-layer

laminates may be suitable. Nitrile gloves may be used for incidental splash protection but

should be replaced immediately upon contact.[6]

lll. Quantitative Data

The following tables provide key quantitative data for 1,1-Dichloro-1-fluoroethane.

Physical and Chemical Properties

Property

Value

Molecular Formula

C2H3Cl2F

Molecular Weight 116.95 g/mol [7]
Boiling Point 32.1°C (89.7 °F)[7]
Melting Point -103.5 °C (-154.3 °F)[7]

Vapor Pressure

9.95 psia (68.6 kPa) at 21°C (70°F)[7]

Vapor Density (Air = 1)

4.1[7]

Solubility in Water

1800 mg/L at 25°C (77°F)[7]

Autoignition Temperature

550 °C (1022 °F)[7]

Flammability Limits

7.6 - 17.7 % by volume[7]

Occupational Exposure Limits

Organization Limit Type Value

AIHA (WEEL) TWA (8-hour) 500 ppm[5]
AIHA (WEEL) STEL (5-minute) 3000 ppm[5]
NIOSH (IDLH) Immediately Dangerous to Life 1700 ppmie]

or Health
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IV. Operational and Disposal Plans

Handling and Storage:

Handle in a well-ventilated area, preferably within a chemical fume hood.[4]

Use non-sparking tools and prevent the buildup of electrostatic charge.[4]

Avoid contact with hot surfaces, open flames, and strong acids.[3][4]

Store in a cool, dry, well-ventilated area, separated from incompatible materials.[3][7]

Keep containers tightly closed.[9]

Spill Response:

Evacuate: Immediately evacuate the area of the spill.

e Ventilate: Ensure the area is well-ventilated, but avoid directing vapor towards personnel.

o Contain: For liquid spills, collect leaking liquid in sealable containers. Absorb the remaining
liquid with sand or another inert absorbent.[3][4]

o Clean-up: Carefully collect the absorbed material and place it in a suitable, closed container
for disposal.[4]

o PPE: All personnel involved in the cleanup must wear appropriate PPE, including a self-
contained breathing apparatus (SCBA).[3][4]

Disposal:

» Dispose of waste in accordance with all local, state, and federal regulations.[4]

e Do not allow the chemical to enter the environment.[3][4]

o Emptied containers may retain product residue and should be handled with the same
precautions.[7]
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V. Emergency Procedures and First Aid

Exposure Route First Aid Measures

Move the person to fresh air and keep them at
Inhalation rest. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1]

Remove contaminated clothing. Rinse the skin
Skin Contact with plenty of water and then wash with soap

and water.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if
Eye Contact i o

present and easy to do. Continue rinsing. Seek

medical attention if irritation persists.[1][8]

Do NOT induce vomiting. Rinse mouth with

Ingestion . _ . _
water. Seek immediate medical attention.[3][10]

V1. Visualization of PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate
level of personal protective equipment when handling 1,1-Dichloro-1-fluoroethane.
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PPE Selection for 1,1-Dichloro-1-fluoroethane

Task Assessment

Start: Identify Handling Task

What is the nature of the work?

Routine Splashing Spil/Emergency
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RN Let bl Potential for Splashing Spill or Emergency
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) - - SCBA
_Safety Qoggles Chemlcal_ Goggle_s & Face Shield - Chemical Resistant Suit
- Chemical Resistant Gloves - Chemical Resistant Gloves ) .
) ; - Chemical Goggles & Face Shield
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- Chemical Resistant Gloves

Click to download full resolution via product page

Caption: PPE selection flowchart for handling 1,1-Dichloro-1-fluoroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,1-
Dichloro-1-fluoroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156305#personal-protective-equipment-for-handling-
1-1-dichloro-1-fluoroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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